Cas no 1361672-00-5 (2'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1361672-00-5
• MF: C₁₄H₆Cl₃F₅O
• MW: 391.547858715057
• CID: 4994246
• Update Time: 2025-06-15

2'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H6Cl3F5O/c15-8-3-4-9(16)12(17)11(8)7-2-1-6(14(20,21)22)5-10(7)23-13(18)19/h1-5,13H
• InChI Key： WNAXZAUWUSBKDN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(C(F)(F)F)=CC=1OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 395
• XLogP3: 7.2
• Topological Polar Surface Area: 9.2

Additional information on 2'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl

Introduction to 2'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361672-00-5)

2'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl, with the CAS number 1361672-00-5, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including multiple halogen substituents and a difluoromethoxy group, which contribute to its distinctive chemical and physical properties. This introduction aims to provide a comprehensive overview of the compound, including its synthesis, applications, and recent research developments.

The molecular structure of 2'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl is particularly noteworthy. The presence of multiple chlorine atoms and a trifluoromethyl group imparts significant electron-withdrawing effects, which can influence the compound's reactivity and stability. The difluoromethoxy group further enhances these properties by introducing additional fluorine atoms, which are known for their strong electronegativity and ability to modulate molecular interactions.

In terms of synthesis, 2'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl can be prepared through a series of well-defined chemical reactions. One common approach involves the coupling of appropriately substituted aryl halides with a difluoromethoxy-containing reagent. This process typically requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis, making it more accessible for both academic and industrial applications.

The unique properties of 2'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl have led to its exploration in various scientific fields. In medicinal chemistry, this compound has shown promise as a potential lead molecule for the development of new drugs. Its ability to interact with specific biological targets makes it an attractive candidate for therapeutic applications. For instance, studies have demonstrated that compounds with similar structural features can exhibit potent antiviral and anticancer activities.

In materials science, 2'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl has been investigated for its potential use in the development of advanced materials. The presence of multiple fluorine atoms can significantly enhance the material's thermal stability and chemical resistance. These properties make it suitable for applications in electronics, coatings, and other high-performance materials.

Recent research has also focused on the environmental impact of compounds like 2'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl. Studies have shown that while these compounds are highly stable and resistant to degradation, they can pose challenges in terms of environmental persistence. Therefore, efforts are being made to develop more sustainable synthesis methods and to explore biodegradable alternatives.

The application of computational chemistry tools has further advanced our understanding of 2'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the compound's electronic structure and reactivity. These computational studies have helped guide experimental efforts and optimize the design of new derivatives with enhanced properties.

In conclusion, 2'-(Difluoromethoxy)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361672-00-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features make it an important subject of ongoing research, driving innovations in both fundamental science and practical applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact in various scientific domains.